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Compound of Interest

Compound Name: 20-O-Acetylingenol-3-angelate

Cat. No.: B1278217

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 20-O-Acetylingenol-3-angelate. Adherence to these
procedures is vital for ensuring a safe laboratory environment and proper disposal of
hazardous materials.

Chemical Identifier:
o Name: 20-O-Acetylingenol-3-angelate
e Synonyms: Euphorbia factor Pel, PEP 008, INGENOL-3-ANGELATE-20-ACETATE

e CAS Number: 82425-35-2

Hazard Identification and Classification

20-O-Acetylingenol-3-angelate is a hazardous substance requiring careful handling. The
primary hazards associated with this compound are summarized below.
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Hazard Classification Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]
) ] o H314: Causes severe skin
Skin Corrosion/Irritation Category 1B
burns and eye damage.[2]
) H318: Causes serious eye
Serious Eye Damage Category 1
damage.[3]
) o H351: Suspected of causing
Carcinogenicity Category 2
cancer.[3]
] o H360: May damage fertility or
Reproductive Toxicity Category 1A

the unborn child.[3]

H362: May cause harm to
breast-fed children.[3]

Effects on or via lactation -

H372: Causes damage to
organs (Central nervous
Specific Target Organ Toxicity system, Blood, Immune
Category 1 )
(Repeated Exposure) system, Kidney) through
prolonged or repeated

exposure.[3]

H400: Very toxic to aquatic life.

Acute Aquatic Toxicity Category 1 1]

) ] o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1 i ]
with long lasting effects.[1][3]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling 20-O-Acetylingenol-3-angelate to
prevent exposure. The following table outlines the required PPE.
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Specifications and

Protection Type Required PPE
Standards

) Must comply with OSHA's 29
] Chemical safety goggles or a
Eye and Face Protection CFR 1910.133 or European

face shield.
Standard EN166.[4]

Appropriate protective gloves .
) ) - Wear gloves and clothing that
Skin Protection and flame-retardant antistatic ]
) ) prevent skin exposure.[5]
protective clothing.

Required when working in

NIOSH/MSHA or European areas with inadequate
Respiratory Protection Standard EN 149 approved ventilation or when there is a
respirator. risk of inhaling vapors or mists.

[2]14]

Operational Plan for Safe Handling and Storage

Strict adherence to the following procedural steps is necessary to minimize risks during the
handling and storage of 20-O-Acetylingenol-3-angelate.

Handling Protocol:

o Work Area: Always handle the compound in a well-ventilated area or under a chemical fume
hood.[3]

e Avoid Inhalation: Do not inhale the substance or any mixtures containing it.[3]

o Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
designated work area.[1]

o Spillage: In the event of a spill, collect the spillage to prevent environmental contamination.

[1]

Storage Protocol:

o Container: Keep the container tightly closed and dry.[3]
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e Location: Store in a well-ventilated, locked-up area accessible only to qualified or authorized
personnel.[2][3]

o Temperature: Recommended storage temperature can be found on the product label. Stock
solutions should be stored at -20°C for up to one month or -80°C for up to six months.[3][6]

 Inert Atmosphere: Handle and store under an inert gas as the compound is air and light
sensitive.[3]

Emergency and First Aid Procedures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is

If Inhaled o o

difficult, call a physician.[3]

Immediately remove all contaminated clothing.
In Case of Skin Contact Rinse the skin with water/shower and consult a

physician.[3]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
In Case of Eye Contact ) o ) )

do. Continue rinsing and immediately call an

ophthalmologist.[3]

Immediately make the victim drink water (two
glasses at most). Do NOT induce vomiting. Call
a POISON CENTER or doctor if you feel unwell.

[1](2]

If Swallowed

Disposal Plan

Proper disposal of 20-O-Acetylingenol-3-angelate and its containers is essential to prevent
environmental harm.

» Disposal Method: Dispose of the contents and container to an approved waste disposal plant
in accordance with local, regional, and national regulations.[1][3][5]
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e Environmental Precautions: Avoid release to the environment as the substance is very toxic
to aquatic life with long-lasting effects.[1]

Experimental Workflow for Handling 20-O-
Acetylingenol-3-angelate
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Workflow for Handling 20-O-Acetylingenol-3-angelate

Preparation

Review Safety Data Sheet (SDS)

Y

Verify availability of engineering controls (fume hood)

Y

Select and inspect Personal Protective Equipment (PPE)

Handling
\J

Don appropriate PPE

Y

Handle compound in a designated, ventilated area

Y

Weigh and prepare solutions under inert atmosphere if necessary

Post-Handling
\ 4

Decontaminate work surfaces

Y

Doff PPE correctly

Y

Wash hands thoroughly

Disgyosal

Segregate waste (solid, liquid, contaminated PPE)

Y

Label waste containers clearly

Y

Dispose of waste through an approved hazardous waste facility

Click to download full resolution via product page

Caption: Procedural workflow for safely handling 20-O-Acetylingenol-3-angelate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
20-O-Acetylingenol-3-angelate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1278217#personal-protective-equipment-for-
handling-20-o-acetylingenol-3-angelate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1278217?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC9655.html
https://cdn.caymanchem.com/cdn/msds/16207m.pdf
https://www.sigmaaldrich.com/TW/en/sds/aldrich/316512?userType=undefined
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Pyridinesulfonate.pdf
https://www.sigmaaldrich.com/FR/en/sds/SIGALD/112674?userType=undefined
https://www.medchemexpress.com/20-O-Acetylingenol-3-angelate.html
https://www.benchchem.com/product/b1278217#personal-protective-equipment-for-handling-20-o-acetylingenol-3-angelate
https://www.benchchem.com/product/b1278217#personal-protective-equipment-for-handling-20-o-acetylingenol-3-angelate
https://www.benchchem.com/product/b1278217#personal-protective-equipment-for-handling-20-o-acetylingenol-3-angelate
https://www.benchchem.com/product/b1278217#personal-protective-equipment-for-handling-20-o-acetylingenol-3-angelate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1278217?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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